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Compound of Interest

Compound Name: N-Thiazol-2-yl-succinamic acid

Cat. No.: B011497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Thiazol-2-yl-succinamic acid
(CAS Number: 19692-00-3), including its chemical identifiers, physicochemical properties, a

plausible experimental protocol for its synthesis, and an exploration of its potential biological

activities based on the known functions of its structural components.

Core Identifiers and Properties
N-Thiazol-2-yl-succinamic acid is a chemical compound containing a thiazole ring linked to a

succinamic acid moiety. The succinamic acid component is a derivative of succinic acid where

one of the carboxylic acid groups is replaced by an amide.

Table 1: Chemical Identifiers for N-Thiazol-2-yl-succinamic acid

Identifier Value Reference

CAS Number 19692-00-3 [1]

Molecular Formula C₇H₈N₂O₃S [1]

PubChem CID 255363 [1]

Table 2: Physicochemical Properties of N-Thiazol-2-yl-succinamic acid
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Property Value Notes

Molecular Weight 200.22 g/mol Calculated

Appearance White to off-white solid Predicted

Solubility Soluble in DMSO and DMF
Predicted based on related

structures

Purity Specification Min. 95% [2]

Storage
Store long-term in a cool, dry

place.
[2]

Experimental Protocols
While specific experimental data for the synthesis of N-Thiazol-2-yl-succinamic acid is not

readily available in the public domain, a plausible synthetic route can be derived from general

methods for the acylation of 2-aminothiazoles. The following protocol is a representative

example.

Proposed Synthesis of N-Thiazol-2-yl-succinamic acid
The synthesis can be envisioned as a two-step process: the formation of succinic anhydride

followed by its reaction with 2-aminothiazole.

Step 1: Preparation of Succinic Anhydride (if not commercially available)

Dehydration of Succinic Acid: Succinic acid (1 equivalent) is heated with a dehydrating agent

such as acetyl chloride or acetic anhydride (excess) under reflux.

Isolation: The reaction mixture is cooled, and the resulting succinic anhydride is isolated by

filtration or distillation.

Step 2: Acylation of 2-Aminothiazole

Reaction Setup: 2-Aminothiazole (1 equivalent) is dissolved in an appropriate aprotic solvent

(e.g., dry acetone, dichloromethane, or DMF) in a round-bottom flask equipped with a

magnetic stirrer and a reflux condenser.[3]
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Addition of Succinic Anhydride: Succinic anhydride (1.1 equivalents) is added portion-wise to

the stirred solution.

Reaction: The mixture is heated to reflux for several hours. The progress of the reaction can

be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, the reaction mixture is cooled to room temperature. The solvent is

removed under reduced pressure. The crude product is then purified, for example, by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield N-Thiazol-2-yl-
succinamic acid.

Synthetic Workflow

2-Aminothiazole

Acylation

Succinic_Anhydride

N-Thiazol-2-yl-succinamic_acid

Click to download full resolution via product page

Caption: Proposed synthesis of N-Thiazol-2-yl-succinamic acid.

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence for the biological activity of N-Thiazol-2-yl-succinamic acid is

limited. However, the presence of the 2-aminothiazole and succinamic acid moieties suggests

potential activities based on the known pharmacology of these classes of compounds.

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, found in a variety

of approved drugs and clinical candidates. Derivatives of 2-aminothiazole have been reported

to exhibit a wide range of biological activities, including:
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Anticancer: Some 2-aminothiazole derivatives have shown efficacy as inhibitors of various

kinases involved in cancer cell proliferation and survival.

Antimicrobial: The thiazole ring is a key component of some antibacterial and antifungal

agents.

Anti-inflammatory: Certain compounds containing the 2-aminothiazole nucleus have

demonstrated anti-inflammatory properties.

Succinamic acid derivatives and the related succinimides are also known to possess diverse

biological activities, including anticonvulsant, anti-inflammatory, and antitumor properties.[4][5]

Given the lack of specific data for N-Thiazol-2-yl-succinamic acid, it is hypothesized that its

biological profile could encompass one or more of these activities. Further research, including

in vitro and in vivo studies, is necessary to elucidate its specific mechanism of action and

therapeutic potential.

Potential Biological Activities
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Caption: Inferred potential biological activities of N-Thiazol-2-yl-succinamic acid based on its

structural components.
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Conclusion
N-Thiazol-2-yl-succinamic acid is a compound with potential for further investigation in drug

discovery and development. While specific data on its synthesis and biological activity are

scarce, its structural features suggest that it may possess interesting pharmacological

properties. The provided synthetic protocol offers a starting point for its preparation, and the

outlined potential activities can guide future research into its therapeutic applications. It is

imperative that any biological activities are confirmed through rigorous experimental testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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